6-Chlorothieno[2,3-b]pyridine-2-carbonitrile

• Molecular Formula: C8H3ClN2S
• Molecular Weight: 194.64 g/mol
• IUPAC Name: 6-chlorothieno[2,3-b]pyridine-2-carbonitrile
• InChI: InChI=1S/C8H3ClN2S/c9-7-2-1-5-3-6(4-10)12-8(5)11-7/h1-3H
• InChI Key: JKJFQIJGZRVSIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1C=C(S2)C#N)Cl

Description

6-Chlorothieno[2,3-b]pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C8H3ClN2S and its molecular weight is 194.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-Chloro-2-iodothieno[2,3-b]pyridine (80 mg, 0.27 mmol) and Copper (I) Cyanide (36 mg, 0.41 mmol) in DMF (3 mL) was heated to 130° C. for 16 hrs. LC showed formation of the title product. The crude reaction was adsorbed onto silica gel, and purified by flash chromatography to obtain the title product. LC-MS (IE, m/z): 195 [M+1]+.